2-{[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl]sulfanyl}-N-(2-methoxyphenyl)acetamide

• IUPAC Name: 2-[6-(3,5-dimethylpyrazol-1-yl)pyrimidin-4-yl]sulfanyl-N-(2-methoxyphenyl)acetamide
• InChI: InChI=1S/C18H19N5O2S/c1-12-8-13(2)23(22-12)16-9-18(20-11-19-16)26-10-17(24)21-14-6-4-5-7-15(14)25-3/h4-9,11H,10H2,1-3H3,(H,21,24)
• InChI Key: SMOUDNHTKSHDMD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C2=CC(=NC=N2)SCC(=O)NC3=CC=CC=C3OC)C
• Molecular Formula: C18H19N5O2S
• Molecular Weight: 369.4 g/mol

Description

The compound “2-{[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl]sulfanyl}-N-(2-methoxyphenyl)acetamide” is a complex organic molecule. It has been mentioned in the context of research related to riluzole, a drug approved for ALS. Another study mentions a compound with similar structure showing significant antipromastigote activity.

Synthesis Analysis

The synthesis of similar compounds involves reactions with aryl isocyanate, aryl and alkyl isothiocyanates. For instance, a hydrazide reacted with 3,4-dichlorophenyl isocyanate and 4-methylphenyl isothiocyanate in anhydrous benzene to form related compounds. The reaction of hydrazide with formic acid gave rise to the corresponding carboxylic acid.

Molecular Structure Analysis

The molecular structure of such compounds can be verified using techniques like elemental microanalysis, FTIR, and 1H NMR. In some molecules, the rotation around amide bonds is hindered, which can lead to broadening of some signals in the 1H and 13C NMR spectra.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of similar compounds include reactions with aryl isocyanate, aryl and alkyl isothiocyanates. For example, when a hydrazide reacted with ethyl isothiocyanate in anhydrous benzene, the hydrogen atom of the NH2 group was replaced, leading to the formation of a new compound.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds can be determined using techniques like 1H NMR and 13C NMR. For instance, the 1H NMR spectrum of a related compound showed signals at various chemical shifts.

Scientific Research Applications

Antileishmanial Activity

• In vitro studies evaluated its efficacy against Leishmania aethiopica clinical isolates. .

Antimalarial Properties

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Advanced Semiconductor Technologies

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Fluorophore Stabilization in Single Molecule Studies

• Fluorophores play a crucial role in single molecule studies. .

5α-Reductase Inhibitors for Lower Urinary Tract Symptoms and Prostate Cancer Risk

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Microwave-Assisted Metal Synthesis

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Mechanism of Action

While the exact mechanism of action for this specific compound is not mentioned in the retrieved papers, a related compound was found to bind to and allosterically modulate via a site related to the action of riluzole.

Future Directions

The future directions for research on this compound could involve further exploration of its potential biological activities. For instance, compounds with similar structures have shown promising antileishmanial and antimalarial activities, suggesting potential pharmacological applications.